N-(benzo[b]thiophen-5-yl)-2-(4-methoxy-3-methylphenyl)acetamide

• IUPAC Name: N-(1-benzothiophen-5-yl)-2-(4-methoxy-3-methylphenyl)acetamide
• InChI: InChI=1S/C18H17NO2S/c1-12-9-13(3-5-16(12)21-2)10-18(20)19-15-4-6-17-14(11-15)7-8-22-17/h3-9,11H,10H2,1-2H3,(H,19,20)
• InChI Key: HNUJLANWKPLYHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)NC2=CC3=C(C=C2)SC=C3)OC
• Molecular Formula: C18H17NO2S
• Molecular Weight: 311.4 g/mol

Description

N-(benzo[b]thiophen-5-yl)-2-(4-methoxy-3-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a member of the acetamide family and has been shown to possess a variety of biological properties that make it a promising candidate for further research.

Scientific Research Applications

Synthesis and Chemical Properties

N-(benzo[b]thiophen-5-yl)-2-(4-methoxy-3-methylphenyl)acetamide is a compound with potential applications in various fields of scientific research. Its synthesis and chemical properties are explored in studies focusing on the creation of heterocyclic compounds, which are crucial in medicinal chemistry and materials science. For instance, the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes leads to the formation of silaheterocyclic benzoxazasiloles, showcasing the compound's reactivity and potential for creating novel materials with specific properties (Lazareva et al., 2017).

Antitumor Activity

The compound's derivatives have been synthesized and evaluated for their antitumor activity. For example, new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems were synthesized and screened for potential antitumor activity against human tumor cell lines. This research highlights the compound's relevance in the development of new anticancer drugs, with some derivatives found to exhibit significant anticancer activity against certain cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory Activity

N-(benzo[b]thiophen-5-yl)-2-(4-methoxy-3-methylphenyl)acetamide derivatives have also been synthesized for the purpose of evaluating their anti-inflammatory activity. A study synthesized eight derivatives and tested them for anti-inflammatory efficacy. Among these, certain derivatives showed significant anti-inflammatory activity, underscoring the compound's potential in the development of new anti-inflammatory medications (Sunder & Maleraju, 2013).

Dual Antidepressant Drugs

Derivatives of the compound have been synthesized and evaluated for their potential as dual antidepressant drugs, acting on both the 5-HT1A serotonin receptors and the serotonin transporter. This research indicates the compound's potential in psychiatric medication development, particularly for the treatment of depression by targeting multiple pathways (Orús et al., 2002).